Cas no 1780515-96-9 (6-Bromo-2-methylquinazoline-4-carboxylic acid)

• Product Name: 6-Bromo-2-methylquinazoline-4-carboxylic acid
• CAS No: 1780515-96-9
• MF: C₁₀H₇BrN₂O₂
• MW: 267.078781366348
• CID: 5706630
• PubChem ID: 105516096
• Update Time: 2025-05-21

6-Bromo-2-methylquinazoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-methylquinazoline-4-carboxylicacid
• 6-Bromo-2-methylquinazoline-4-carboxylic acid
• EN300-1267523
• 1780515-96-9
• 4-Quinazolinecarboxylic acid, 6-bromo-2-methyl-

• Inchi： 1S/C10H7BrN2O2/c1-5-12-8-3-2-6(11)4-7(8)9(13-5)10(14)15/h2-4H,1H3,(H,14,15)
• InChI Key： NYIBQQHZAPEWNO-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C=1)=C(C(=O)O)N=C(C)N=2

Computed Properties

• Exact Mass: 265.96909g/mol
• Monoisotopic Mass: 265.96909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 63.1Ų

Experimental Properties

• Density: 1.723±0.06 g/cm3(Predicted)
• Boiling Point: 361.0±24.0 °C(Predicted)
• pka: 3.65±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 6-Bromo-2-methylquinazoline-4-carboxylic acid

Comprehensive Guide to 6-Bromo-2-methylquinazoline-4-carboxylic acid (CAS 1780515-96-9): Properties, Applications, and Research Insights

6-Bromo-2-methylquinazoline-4-carboxylic acid (CAS 1780515-96-9) is a high-value quinazoline derivative widely recognized for its versatile applications in pharmaceutical research and organic synthesis. This compound belongs to the heterocyclic carboxylic acid family, characterized by a bromine-substituted quinazoline core, which enhances its reactivity in cross-coupling reactions. Researchers and industries prioritize this chemical due to its role as a key intermediate in drug discovery, particularly for kinase inhibitors and anticancer agents.

In recent years, the demand for functionalized quinazolines like 6-Bromo-2-methylquinazoline-4-carboxylic acid has surged, driven by advancements in targeted therapy and small-molecule drug development. Its CAS number 1780515-96-9 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry. The compound’s unique bromine moiety enables selective modifications, making it a hotspot for structure-activity relationship (SAR) studies.

From a synthetic perspective, 6-Bromo-2-methylquinazoline-4-carboxylic acid serves as a building block for complex molecules. Its carboxylic acid group allows for easy derivatization into esters, amides, or other pharmacophores, aligning with trends in fragment-based drug design. Laboratories often employ this compound in Pd-catalyzed reactions, such as Suzuki-Miyaura couplings, to create diverse biologically active scaffolds.

Environmental and safety considerations are also critical when handling CAS 1780515-96-9. While not classified as hazardous, proper storage under inert conditions is recommended to preserve its stability. The compound’s thermal decomposition profile and solubility in polar solvents like DMSO or methanol are well-documented, ensuring reproducibility in experiments.

Emerging trends link 6-Bromo-2-methylquinazoline-4-carboxylic acid to AI-driven drug discovery, where computational models predict its utility in novel enzyme inhibitors. Searches for "quinazoline-based therapeutics" or "brominated heterocycles in drug design" highlight its growing prominence. Additionally, its patent landscape reveals applications in oncology and inflammatory diseases, further solidifying its commercial value.

For suppliers and manufacturers, ensuring high purity (>98%) of CAS 1780515-96-9 is essential to meet research standards. Analytical techniques like HPLC and NMR are routinely used for quality control. The compound’s MSDS data and regulatory compliance (e.g., REACH) are equally vital for global distribution.

In conclusion, 6-Bromo-2-methylquinazoline-4-carboxylic acid (CAS 1780515-96-9) bridges synthetic chemistry and biomedical innovation. Its adaptability in lead optimization and alignment with green chemistry principles positions it as a cornerstone in modern drug discovery pipelines. Future research may explore its potential in personalized medicine or bioconjugation, answering pressing queries in the scientific community.